Cas no 1215868-10-2 (4-Pyridinecarboxylic acid, 2-chloro-5-(4-methoxyphenoxy)-)

• Product Name: 4-Pyridinecarboxylic acid, 2-chloro-5-(4-methoxyphenoxy)-
• CAS No: 1215868-10-2
• MF: C₁₃H₁₀ClNO₄
• MW: 279.675802707672
• CID: 2122032
• Update Time: 2023-11-19

4-Pyridinecarboxylic acid, 2-chloro-5-(4-methoxyphenoxy)- Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-(4-methoxyphenoxy)isonicotinic acid
• 4-Pyridinecarboxylic acid, 2-chloro-5-(4-methoxyphenoxy)-
• CID 87321440

• Inchi： 1S/C13H10ClNO4/c1-18-8-2-4-9(5-3-8)19-11-7-15-12(14)6-10(11)13(16)17/h2-7H,1H3,(H,16,17)
• InChI Key： RFSDLSPPLMKYSM-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)O)=C(C=N1)OC1C=CC(=CC=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 307
• Topological Polar Surface Area: 68.6

Experimental Properties

• Density: 1.386±0.06 g/cm3(Predicted)
• Boiling Point: 482.9±45.0 °C(Predicted)
• pka: 2.07±0.36(Predicted)